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Compound of Interest

Compound Name: 4-Bromo-2-methoxynicotinic acid

CAS No.: 1211579-98-4

Cat. No.: B2520964

Get Quote

Executive Safety Directive
Do not dispose of 4-Bromo-2-methoxynicotinic acid in municipal waste or standard aqueous

waste streams.

This compound is a halogenated heteroaromatic acid. Its disposal requires segregation into

specific waste streams designated for halogenated organics. Failure to segregate this

compound correctly can damage incinerator scrubbers (due to HBr generation) or create toxic

byproducts if mixed with incompatible oxidizers.

Immediate Hazard Profile:

Signal Word: WARNING

Primary Hazards: Skin Irritant (H315), Serious Eye Irritant (H319), Respiratory Irritant

(H335).

Reactivity: Incompatible with strong oxidizing agents and strong bases.
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Material Characterization & Properties
Understanding the physical state and chemical nature of the material dictates the disposal

pathway.

Property Data Operational Implication

Chemical Name
4-Bromo-2-methoxynicotinic

acid

Identify as "Halogenated

Organic Acid" on waste tags.

CAS Number 1211579-98-4 (Isomer specific)

Use for precise inventory

tracking; verify specific isomer

on container.

Functional Groups
Pyridine ring, Carboxylic Acid,

Bromine, Methoxy

Bromine: Requires

halogenated waste

stream.Acid: Low pH; do not

mix with cyanide/sulfide waste.

Physical State Solid (Powder/Crystal)
Primary disposal is via solid

waste drums, not sinks.

pKa ~3.5 - 4.0 (Estimated)

Acidic. Can mobilize heavy

metals if mixed in general

trash.

The "Why": Causality in Disposal Logic
As a scientist, you must understand the downstream effects of your disposal choices. We do

not segregate merely for bureaucracy; we segregate for incineration chemistry.

The Halogen Factor (Bromine):

Mechanism: When brominated compounds are incinerated, they release Hydrogen

Bromide (HBr) gas.

Impact: HBr is highly corrosive to incinerator fluework. Facilities must route these specific

waste streams to incinerators equipped with caustic scrubbers (alkaline sprays) to

neutralize the acid gas before release.
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Rule: Never hide this compound in a "General Organic" non-halogenated drum. You risk

regulatory fines and facility damage.

The Acid Factor:

Mechanism: As a nicotinic acid derivative, it can react exothermically with strong bases.

Rule: Do not attempt elementary neutralization (e.g., adding sodium bicarbonate) in the

waste container. This generates CO2 gas and heat, potentially pressurizing the vessel.

Leave neutralization to the professional waste treatment facility.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Excess Reagent)
Best for: Expired shelf-life chemicals or surplus dry powder.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Primary Containment: Keep the chemical in its original vial if possible. Ensure the cap is

tight.

Secondary Containment: Place the vial inside a clear, sealable plastic bag (Ziploc type) to

contain potential leakage.

Waste Stream: Place the bagged vial into the Lab Solid Waste drum designated for

Hazardous Chemical Solids.

Note: If your facility separates "Halogenated Solids" from "Non-Halogenated Solids," this

MUST go into the Halogenated bin.

Labeling: Affix a hazardous waste tag.

Constituents: "4-Bromo-2-methoxynicotinic acid".[1]

Hazard Checkbox: Toxic, Irritant.[2]
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Scenario B: Disposal of Reaction Solutions (Liquid
Waste)
Best for: Mother liquors or reaction mixtures containing the compound.[3]

Solvent Assessment: Determine the primary solvent.

If dissolved in DCM/Chloroform: It is already a Halogenated stream.

If dissolved in Methanol/Ethyl Acetate: The addition of the bromo-compound converts the

entire mixture to a Halogenated Waste stream.

Segregation: Pour into the Halogenated Organic Solvent carboy (typically Red or Yellow

tagged in many labs).

CRITICAL: Do NOT pour into the "Non-Halogenated" (Blue tag) carboy. Even trace

halogens can disqualify a non-halogenated load from fuel-blending recycling programs,

forcing expensive re-routing.

pH Check: If the solution is highly acidic (pH < 2), consider collecting in a separate "Acidic

Organic" stream if your facility requires it, to prevent corrosion of metal safety cans.

Scenario C: Contaminated Debris
Best for: Gloves, weigh boats, paper towels.

Collection: Collect in a clear heavy-duty polyethylene bag (minimum 4 mil thickness).

Classification: Label as "Solid Debris Contaminated with Halogenated Organics."

Disposal: Place in the hazardous solid waste drum. Do not throw in regular trash.

Visual Workflow: Disposal Decision Matrix
The following diagram illustrates the decision logic for disposing of 4-Bromo-2-
methoxynicotinic acid based on its physical state.
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Figure 1: Decision matrix for segregating 4-Bromo-2-methoxynicotinic acid waste streams.

Note the critical reclassification of non-halogenated solvents to halogenated streams upon

addition of the compound.

Emergency Spill Management
If a spill occurs during the disposal process, follow this protocol immediately.

Evacuate & Ventilate: If the powder becomes airborne, clear the immediate area to avoid

inhalation.[4][5]

PPE Upgrade: Wear nitrile gloves (double gloving recommended), lab coat, and safety

goggles. If dust is significant, use an N95 or P100 respirator.

Containment:

Solids: Cover with wet paper towels to prevent dust generation. Sweep up carefully into a

dustpan.

Liquids: Absorb with vermiculite or a commercial organic spill pad.

Decontamination: Wipe the surface with a mild soap solution followed by water. Do not use

bleach (potential reaction with amines/acids).

Disposal of Spill Materials: All cleanup materials must go into the Solid Hazardous Waste

drum (Scenario C above).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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